Cas no 58-05-9 (Folinic acid)

• Product Name: Folinic acid
• CAS No: 58-05-9
• MF: C₂₀H₂₃N₇O₇
• MW: 473.439323663712
• MDL: MFCD00867488
• CID: 33682
• PubChem ID: 135403648
• Update Time: 2025-06-09

Folinic acid Chemical and Physical Properties

Names and Identifiers

• 5-formyltetrahydrofolic acid
• 5-formyl-5,6,7,8-tetrahydrofolate
• 5-formyltetrahydrofolate
• Folinic acid
• N5-formyl-5,6,7,8-tetrahydrofolate
• N5-formyl-tetrahydrofolate
• LEUCOVORIN
• L-leucovorin
• [3H]-Leucovorin
• 4-(N-[2,4-Diamino-6-pteridinylmethyl]amino)benzoic acid sodium salt
• 4-Amino-4-deoxypteroic acid
• AC1MUYRA
• Ambap
• folic acid sodium salt
• FT-0642438
• Sodium 4-[(2,4-diaminopteridin-6-yl)methylamino]benzoate
• sodium salt of 4-amino-4-deoxypteroic acid
• (2S)-2-[[4-[(2-Amino-5-formyl-4-oxo-1,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
• D0R4PS
• EN300-27068710
• Spectrum5_000910
• FOLINIC ACID [MI]
• Spectrum3_000479
• BSPBio_000696
• KBio2_001339
• LEUCOVORIN [VANDF]
• L-(+)-Folinic acid
• Spectrum4_000031
• (5-formyl-5,6,7,8-tetrahydropteroyl)glutamate
• BRD-A75919782-238-01-8
• DW385
• Folinic acid calcium salt pentahydrate
• (2S)-2-(4-((2-amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methylamino)benzamido)pentanedioic acid
• IDI1_000222
• Prestwick1_000738
• (S)-2-{4-[(2-Amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydro-pteridin-6-ylmethyl)-amino]-benzoylamino}-pentanedioic acid
• CHEBI:15640
• 58-05-9
• N5-Formyl-5,6,7,8-tetrahydrofolic acid
• Leucal
• [3H]folinic acid
• Leucoverin
• DTXSID0048216
• Spectrum2_000116
• L(-)-5-Formyl-5,6,7,8-tetrahydrofolic acid
• C20-H23-N7-O7
• Folinic acid calcium salt
• Prestwick2_000738
• AKOS015961207
• s5790
• HY-17556
• SD-204098
• GTPL6690
• SPBio_002635
• KBio2_003907
• BSPBio_002218
• Q573I9DVLP
• FOLINIC ACID [MART.]
• Q45435667
• LEUCOVORIN [HSDB]
• Folinic acid-SF
• NINDS_000222
• 5-Formyl-5,6,7,8-tetrahydrofolic acid
• SCHEMBL8349
• L-Glutamic acid, N-(4-(((2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-
• (2S)-2-[(4-{[(2-amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioic acid
• calcium folinate
• 5-Formyltetrahydropteroylglutamic acid
• SPBio_000132
• DB00650
• L-Glutamic acid, N-[4-[[(2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-, calcium salt(1:1)
• 10-Formyl-7,8-dihydrofolic acid
• FOLINIC ACID [WHO-DD]
• Sodium folinate
• BDBM50039121
• folinate
• KBio1_000222
• C20-H21-N7-O7.Ca
• Leucovorinum (acid)
• UNII-Q573I9DVLP
• MFCD00867488
• GTPL4816
• D93089
• C20H21CaN7O7
• Spectrum_000859
• Leucovorinum
• AC-13429
• Welcovorin
• BPBio1_000766
• Prestwick0_000738
• SBI-0051427.P003
• Glutamic acid, N-[p-[[(2-amino-5-formyl-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl]amino]benzoyl]-, calcium salt (1:1), L-
• Prestwick3_000738
• N-[4-({[2-amino-5-formyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl]methyl}amino)benzoyl]-L-glutamic acid
• NSC3590
• 5-Formyl-5,6,7,8-tetrahydropteroyl-L-glutamic acid
• CHEMBL1679
• (2S)-2-[(4-{[(2-amino-5-formyl-4-oxo-3,4,5,6,7,8-hexahydropteridin-6-yl)methyl]amino}phenyl)formamido]pentanedioic acid
• Acide folinique
• (2S)-2-[[4-[(2-amino-5-formyl-4-oxo-3,6,7,8-tetrahydropteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
• 5-Formyl-tetrahydrofolate
• Citrovoeum factor
• KBio2_006475
• Glutamic acid, N-(p-(((2-amino-5-formyl-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl)amino)benzoyl)-, L-
• folinic acid calcium
• KBio3_001438
• N-[4-[[(2-Amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-6(RS)-pteridinyl)methyl]amino]benzoyl]-L-glutamic acid
• 5-formyltetrahydro-folic acid
• 1492-18-8
• N-(P-((((6RS)-2-AMINO-5-FORMYL-5,6,7,8-TETRAHYDRO-4-HYDROXY-6-PTERIDINYL)METHYL)AMINO)BENZOYL)-L-GLUTAMATE
• N-(5-formyl-5,6,7,8-tetrahydropteroyl)-L-glutamic acid
• CHEMBL69905
• Leucovorin [USAN]
• DivK1c_000222
• HSDB 6544
• EINECS 200-361-6
• N5-Formyltetrahydrofolic acid
• KBioSS_001339
• KBioGR_000461
• L-Glutamic acid, N-[4-[[(2-amino-5-formyl-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-
• 2-{4-[(2-Amino-5-formyl-4-oxo-1,4,5,6,7,8-hexahydro-pteridin-6-ylmethyl)-amino]-benzoylamino}-pentanedioic acid
• SCHEMBL10068238
• Leukovorum
• Leukovorin
• Acido folinico
• 5-formyltetrahydrofolate dianion
• BRD-A75919782-238-08-3
• BRD-A75919782-399-03-4
• Wellcovorin
• BRD-A75919782-399-02-6
• FF156776
• HY-17556R
• Folinic acid (Standard)

• MDL： MFCD00867488
• Inchi： 1S/C20H23N7O7/c21-20-25-16-15(18(32)26-20)27(9-28)12(8-23-16)7-22-11-3-1-10(2-4-11)17(31)24-13(19(33)34)5-6-14(29)30/h1-4,9,12-13,22H,5-8H2,(H,24,31)(H,29,30)(H,33,34)(H4,21,23,25,26,32)/t12?,13-/m0/s1
• InChI Key： VVIAGPKUTFNRDU-ABLWVSNPSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NCC(CNC1C=CC(C(N[C@H](C(=O)O)CCC(=O)O)=O)=CC=1)N2C=O

Computed Properties

• Exact Mass: 473.16609
• Monoisotopic Mass: 473.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 911
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216A^2
• XLogP3: -1.2

Experimental Properties

• Color/Form: Water crystallization
• Density: 1.4485 (rough estimate)
• Melting Point: 240-250°C
• Boiling Point: 573.92°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6800 (estimate)
• PSA: 215.55
• LogP: 1.15290
• pka: 3.1, 4.8, 10.4(at 25℃)
• Specific Rotation: 17.2° (c =1, 5% sodium carbonate)

Folinic acid Security Information

• Signal Word：Danger
• Hazard Statement： H315; H317; H319; H334; H335
• Warning Statement： P261; P264; P271; P272; P280; P285; P302+P352; P304+P340; P305+P351+P338; P321; P333+P313; P337+P313; P342+P311; P362; P403+P233; P405; P501
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Glutamic acid and derivatives